4-Amino-5-methyl-3-nitropyridine

• IUPAC Name: 3-methyl-5-nitropyridin-4-amine
• InChI: InChI=1S/C6H7N3O2/c1-4-2-8-3-5(6(4)7)9(10)11/h2-3H,1H3,(H2,7,8)
• InChI Key: BFOWXBARPYDGQE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=CC(=C1N)[N+](=O)[O-]
• Molecular Formula: C6H7N3O2
• DSSTOX Substance ID: DTXSID90462198
• Molecular Weight: 153.14 g/mol
• CAS No.: 18227-67-3

Description

4-Amino-5-methyl-3-nitropyridine is a useful research compound. Its molecular formula is C6H7N3O2 and its molecular weight is 153.14 g/mol. The purity is usually 95%.
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Scientific Research Applications

Molecular and Crystal Structures

4-Amino-5-methyl-3-nitropyridine, as well as its derivatives, has been studied for its molecular and crystal structures. Research has shown that these compounds exhibit unique crystalline arrangements stabilized by hydrogen bonds, contributing to their layered structures. Such studies are crucial for understanding the physicochemical properties of these compounds, which can influence their reactivity and potential applications in various fields including materials science and pharmaceuticals (Bryndal et al., 2012).

Biotransformation Studies

Biotransformation of this compound by various microorganisms has yielded novel compounds, highlighting the potential of microbial processes in modifying and creating value-added derivatives from pyridine substrates. Such transformations can lead to the production of compounds with potential applications in pharmaceuticals and agrochemicals (Tully et al., 2012).

Spectroscopic and Computational Studies

Spectroscopic investigations combined with quantum chemical calculations have provided insights into the vibrational properties, electronic structures, and conformational stability of this compound and its derivatives. These studies are fundamental for understanding the molecular behavior of these compounds and can guide the design of novel materials and catalysts (Balachandran et al., 2012).

Development of Fluorescent Probes

Research into 2-aminoethylpyridine based fluorescent compounds, which include derivatives of this compound, has led to the development of sensitive probes for detecting metal ions in aqueous media. Such probes have potential applications in environmental monitoring and bioimaging, demonstrating the utility of this compound in the development of diagnostic tools (Singh et al., 2020).

Synthesis of Nitropyridine Derivatives

This compound serves as a precursor in the synthesis of a wide range of nitropyridine derivatives. These compounds have been synthesized through various chemical reactions, including nucleophilic substitution and cycloaddition, showcasing the versatility of this compound in organic synthesis and its potential role in the production of compounds with diverse biological and chemical properties (Bakke et al., 2001).

Safety and Hazards

4-Amino-5-methyl-3-nitropyridine is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It has acute oral toxicity, acute dermal toxicity, acute inhalation toxicity - dusts and mists, skin corrosion/irritation, serious eye damage/eye irritation, and specific target organ toxicity (single exposure) with the target organ being the respiratory system.

Mechanism of Action

Target of Action

Similar nitropyridine compounds have been found to interact with various biological targets, including enzymes and receptors, in their role as intermediates in the synthesis of more complex molecules .

Mode of Action

Nitropyridines, in general, are known to undergo various chemical reactions, including substitutions and shifts, which can lead to the formation of new compounds . These reactions can potentially alter the activity of the target molecules, leading to changes in their function .

Biochemical Pathways

Nitropyridines are often involved in the synthesis of other compounds, suggesting that they may play a role in various biochemical pathways .

Result of Action

Nitropyridines are known to be involved in the synthesis of various compounds, suggesting that they may have diverse effects depending on the specific context .

Action Environment

Like other chemical compounds, its activity is likely to be influenced by factors such as temperature, ph, and the presence of other molecules .